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Compound of Interest

Compound Name: 2-Methoxy-5-nitroaniline

Cat. No.: B165355

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for 2-Methoxy-5-

nitroaniline (CAS No. 99-59-2), a chemical intermediate utilized in various research and

development applications. Adherence to these guidelines is critical to ensure personnel safety

and mitigate potential laboratory hazards.

Hazard Identification and Classification

2-Methoxy-5-nitroaniline is classified as a hazardous substance and requires careful

handling.[1] The primary hazards associated with this compound are summarized below.

GHS Hazard Statements:

Harmful if swallowed, in contact with skin, or if inhaled.[1]
Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause genetic defects.[1]

May cause respiratory irritation.[2]

Signal Word: Danger|[1]
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Physicochemical and Toxicological Data

A summary of the key quantitative data for 2-Methoxy-5-nitroaniline is presented in the tables

below for easy reference and comparison.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula C7H8N203 [3]
Molecular Weight 168.15 g/mol [3]
Appearance Amber to orange-red powder ae
or needles
Melting Point 116 - 120 °C (240.8 - 248 °F) [1]
Vapor Pressure 1.3104 mmHg @ 25 °C [1]
Specific Gravity 1.207 @ 156°C [1]
Solubility Insoluble in water [4]
log Kow (LogP) 1.47 [3]
Table 2: Toxicological Data
Test Species Route Value Source
LD50 Rat Oral 2250 mg/kg [4]
LD50 Mouse Oral 1060 mg/kg [4]

Experimental Protocols: Safe Handling and

Emergency Procedures

The following protocols provide detailed methodologies for the safe handling of 2-Methoxy-5-

nitroaniline in a laboratory setting.
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Engineering Controls and Personal Protective

Equipment (PPE)

Engineering Controls:

o Work with 2-Methoxy-5-nitroaniline should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[5]

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[6]

Personal Protective Equipment (PPE):

The following PPE is mandatory when handling 2-Methoxy-5-nitroaniline:

PPE Category

Specification

Standards/References

Eye and Face Protection

Tightly fitting safety goggles or
chemical safety glasses with

side-shields.

EN 166, 29 CFR 1910.133[5]
[7]

Skin Protection

Impervious protective clothing
(e.g., lab coat) and chemical-
resistant gloves (consult
manufacturer data for specific
glove type).

[5]

Respiratory Protection

For weighing and handling the
solid, a NIOSH-approved half-
face respirator with a
combination filter for organic
vapors and particulates is
recommended. If exposure
limits are exceeded, a full-face

respirator should be used.

NIOSH, EN 149[5]

Handling and Storage Procedures
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e Handling:

o

Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[1]

o

Avoid contact with skin, eyes, and clothing.[5]

[¢]

Avoid breathing dust.[1]

o

Wash hands thoroughly after handling.[1]

[e]

Do not eat, drink, or smoke when using this product.[2]
e Storage:

o Store in a cool, dry, and well-ventilated area.[2]

o Keep containers tightly closed.[2]

o Store away from incompatible materials such as strong oxidizing agents, acids, acid
chlorides, acid anhydrides, and chloroformates.[1][4]

First-Aid Measures

In the event of exposure to 2-Methoxy-5-nitroaniline, the following first-aid measures should
be taken immediately:
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Exposure Route First-Aid Protocol

Remove the individual to fresh air. If not
Inhalation breathing, give artificial respiration. Seek

immediate medical attention.[1]

Immediately wash the affected area with plenty
of soap and water while removing all

Skin Contact _ _ _ _
contaminated clothing. Seek medical attention.

[1]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[1]

) Do not induce vomiting. Rinse mouth with water.
Ingestion ) ) . )
Seek immediate medical attention.[2]

Spill and Waste Disposal

e Spill Response:
o Evacuate personnel from the spill area.
o Wear appropriate PPE as outlined in section 3.1.

o Dampen the solid spill material with a suitable solvent like acetone to prevent dust
formation.[3]

o Carefully collect the spilled material and place it into a suitable, labeled container for
disposal.[3]

o Clean the spill area thoroughly.
o Waste Disposal:

o Dispose of waste material and contaminated PPE in accordance with all applicable
federal, state, and local regulations.[2]
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Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2-Methoxy-5-
nitroaniline.
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Caption: Logical workflow for the safe handling of 2-Methoxy-5-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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